Cas no 99967-88-1 (2-(morpholin-4-yl)-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-7-one)

• Product Name: 2-(morpholin-4-yl)-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-7-one
• CAS No: 99967-88-1
• MF: C₉H₁₀N₄O₂S
• MW: 238.266299724579
• MDL: MFCD09041564
• CID: 4667946
• Update Time: 2025-07-02

2-(morpholin-4-yl)-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 2-morpholin-4-yl-4H-[1,3]thiazolo[4,5-d]pyrimidin-7-one
• 2-(morpholin-4-yl)-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-7-one
• 2-(Morpholin-4-yl)-6h,7h-pyrimido[4,5-d][1,3]thiazol-7-one

• MDL： MFCD09041564
• Inchi： 1S/C9H10N4O2S/c14-8-6-7(10-5-11-8)12-9(16-6)13-1-3-15-4-2-13/h5H,1-4H2,(H,10,11,14)
• InChI Key： YPPKOCJXHFAZOC-UHFFFAOYSA-N
• SMILES： C1NC(=O)C2SC(N3CCOCC3)=NC=2N=1

Additional information on 2-(morpholin-4-yl)-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-7-one

Research Brief on 2-(morpholin-4-yl)-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-7-one (CAS: 99967-88-1)

2-(morpholin-4-yl)-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-7-one (CAS: 99967-88-1) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This thiazolopyrimidine derivative has been investigated for its role as a kinase inhibitor, particularly in targeting pathways involved in cancer and inflammatory diseases. The structural motif of morpholine and thiazolopyrimidine rings contributes to its unique pharmacological properties, making it a promising candidate for further research.

Recent studies have focused on the synthesis and optimization of 2-(morpholin-4-yl)-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-7-one to enhance its bioavailability and target specificity. One of the key challenges in its development has been improving its solubility and metabolic stability, which are critical for its efficacy in vivo. Researchers have employed various chemical modifications, including the introduction of substituents on the morpholine ring, to address these issues. Computational modeling and structure-activity relationship (SAR) studies have also been instrumental in guiding these modifications.

In preclinical studies, 2-(morpholin-4-yl)-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-7-one has demonstrated potent inhibitory activity against several kinases, including PI3K and mTOR, which are implicated in tumor growth and survival. Its ability to selectively target these kinases while minimizing off-target effects has made it a valuable tool for understanding kinase signaling pathways. Additionally, its anti-inflammatory properties have been explored in models of autoimmune diseases, suggesting potential applications beyond oncology.

The compound's mechanism of action involves binding to the ATP-binding site of kinases, thereby disrupting their catalytic activity. X-ray crystallography studies have provided detailed insights into its binding mode, revealing key interactions with conserved residues in the kinase domain. These findings have not only advanced our understanding of kinase inhibition but also paved the way for the design of next-generation inhibitors with improved potency and selectivity.

Despite these promising results, further research is needed to fully elucidate the therapeutic potential of 2-(morpholin-4-yl)-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-7-one. Ongoing studies are investigating its pharmacokinetic and pharmacodynamic properties in animal models, as well as its potential synergies with other therapeutic agents. The compound's unique chemical structure and biological activity make it a compelling subject for future drug discovery efforts.

In conclusion, 2-(morpholin-4-yl)-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-7-one represents a promising scaffold for the development of novel kinase inhibitors. Its diverse biological activities and potential applications in cancer and inflammatory diseases underscore the importance of continued research in this area. As our understanding of its mechanisms and optimizations grows, this compound may emerge as a key player in the next generation of targeted therapies.